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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B12385025 Get Quote

C.I. Acid Brown 120: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of C.I. Acid Brown 120, a multi-azo acid dye.

The following sections outline its chemical and physical properties, manufacturing process, and

key identifiers, presenting a valuable resource for professionals in research and development.

Quantitative Data Summary
The key quantitative data for C.I. Acid Brown 120 are summarized in the table below for easy

reference and comparison.

Property Value

Molecular Formula C₃₀H₂₃N₁₂Na₃O₉S₃[1]

Molecular Weight 860.75 g/mol [1]

C.I. Name Acid Brown 120[1]

C.I. Number 35020[1]

CAS Registry Number 6428-26-8[1]

Chemical Class Multi-azo[1]
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Physicochemical Properties
C.I. Acid Brown 120 is a red-light brown dye. It is soluble in water, forming a yellow-light brown

solution. In the presence of strong sulfuric acid, it appears dark brown and becomes tan upon

dilution. The addition of strong hydrochloric acid to its aqueous solution results in a brown

precipitate, while adding a thick sodium hydroxide solution turns it orange-brown.[1]

Manufacturing Process
The synthesis of C.I. Acid Brown 120 involves a multi-step diazotization and coupling process.

The general workflow for its manufacturing is outlined below.
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Starting Materials

Synthesis Steps

Final Product

3-Aminobenzenesulfonic acid

Diazotization of
3-Aminobenzenesulfonic acid

Step 1

Benzene-1,3-diamine

Coupling with
Benzene-1,3-diamine

2,4-Diaminobenzenesulfonic acid

Double Nitriding of
2,4-Diaminobenzenesulfonic acid (1 Moore)

Step 3Step 2

Intermediate Product (2 Moore)

Final Coupling

Step 4

C.I. Acid Brown 120

Click to download full resolution via product page

Manufacturing workflow for C.I. Acid Brown 120.
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The manufacturing process begins with the diazotization of 3-Aminobenzenesulfonic acid. This

is followed by the coupling of the resulting product with Benzene-1,3-diamine. Two molar

equivalents of this intermediate product are then coupled with one molar equivalent of double

nitrided 2,4-Diaminobenzenesulfonic acid to yield the final C.I. Acid Brown 120 dye.[1]

Applications
While detailed experimental protocols are not readily available in public literature, C.I. Acid
Brown 120 is categorized as an acid dye, which suggests its primary application is in the

dyeing of materials such as wool, silk, and polyamide.[1] Further research indicates that it can

be adsorbed and removed by bentone clay, pointing to potential applications in wastewater

treatment and environmental remediation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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